Cas no 26618-70-2 (Nitroethene)
Nitroethene structure
Product Name:Nitroethene
CAS No:26618-70-2
MF:C2H3NO2
MW:73.0507204532623
CID:1427867
PubChem ID:77197
Update Time:2025-04-20
Nitroethene Chemical and Physical Properties
Names and Identifiers
-
- Nitroethene
- nitroethene (2.5M in toluene)
- EN300-86457
- Nitroethylene
- DTXSID0075235
- Nitroethene, ~2M-2.5M in toluene
- 1-Nitroethene (~ 1 mole/L in Toluene)
- Q5273015
- 1-nitroethylene
- AT20025
- AKOS005146539
- 26618-70-2
- aci-nitroethylene
- AMY36706
- 3638-64-0
- A6293
- 1-nitroethene
- InChI=1/C2H3NO2/c1-2-3(4)5/h2H,1H
- RPMXALUWKZHYOV-UHFFFAOYSA-N
- CHEBI:51131
- Ethene, nitro-
- CH2=CHNO2
- NITROETHENE SOLUTION (1M IN XYLENE)
-
- Inchi: 1S/C2H3NO2/c1-2-3(4)5/h2H,1H2
- InChI Key: RPMXALUWKZHYOV-UHFFFAOYSA-N
- SMILES: [O-][N+](C=C)=O
Computed Properties
- Exact Mass: 73.016378338g/mol
- Monoisotopic Mass: 73.016378338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 53.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 45.8Ų
Nitroethene Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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